Cas no 8003-18-7 (Parachlorophenol, Camphorated [USAN])
![Parachlorophenol, Camphorated [USAN] structure](https://www.kuujia.com/scimg/cas/8003-18-7x500.png)
8003-18-7 structure
Product name:Parachlorophenol, Camphorated [USAN]
Parachlorophenol, Camphorated [USAN] Chemical and Physical Properties
Names and Identifiers
-
- Parachlorophenol, Camphorated [USAN]
- p-Chlorophenol Camphorated
- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one - 4-chlorophenol (1:1)
- Camphorated p-monochlorophenol
- camphorated monochlorophenol
- 8003-18-7
- SCHEMBL4280247
- camphor paramonochlorophenol
- D05357
- chlorophenol camphor
- Bicyclo(2.2.1)heptan-2-one, 1,7,7-trimethyl-, mixt. with 4-chlorophenol
- camphorated monoparachlorophenol
- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one--4-chlorophenol (1/1)
- Camphorated parachlorophenol
- DTXSID501000921
- Parachlorophenol, Camphorated
- CCRIS 9336
- 4-chlorophenol;1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
-
- Inchi: InChI=1S/C10H16O.C6H5ClO/c1-9(2)7-4-5-10(9,3)8(11)6-7;7-5-1-3-6(8)4-2-5/h7H,4-6H2,1-3H3;1-4,8H
- InChI Key: GMDACCYEPJRFLD-UHFFFAOYSA-N
- SMILES: CC1(C2CCC1(C(=O)C2)C)C.C1=CC(=CC=C1O)Cl
Computed Properties
- Exact Mass: 280.123
- Monoisotopic Mass: 280.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Boiling Point: 207.4°C at 760 mmHg
- Flash Point: 64.4°C
Parachlorophenol, Camphorated [USAN] Related Literature
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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